Cas no 2172115-37-4 (1'-ethyl-octahydrospiro3,1-benzoxazine-2,4'-piperidine)

• Product Name: 1'-ethyl-octahydrospiro3,1-benzoxazine-2,4'-piperidine
• CAS No: 2172115-37-4
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 5975037
• PubChem ID: 165959623
• Update Time: 2025-05-20

1'-ethyl-octahydrospiro3,1-benzoxazine-2,4'-piperidine Chemical and Physical Properties

Names and Identifiers

• 1'-ethyl-octahydrospiro3,1-benzoxazine-2,4'-piperidine
• EN300-1278613
• 1'-ethyl-octahydrospiro[3,1-benzoxazine-2,4'-piperidine]
• 2172115-37-4

• Inchi： 1S/C14H26N2O/c1-2-16-9-7-14(8-10-16)15-13-6-4-3-5-12(13)11-17-14/h12-13,15H,2-11H2,1H3
• InChI Key： GYZWVRIUMCNPLV-UHFFFAOYSA-N
• SMILES： O1CC2CCCCC2NC21CCN(CC)CC2

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.5Ų

Additional information on 1'-ethyl-octahydrospiro3,1-benzoxazine-2,4'-piperidine

Introduction to 1'-ethyl-octahydrospiro[3,1-benzoxazine-2,4'-piperidine] (CAS No. 2172115-37-4)

1'-ethyl-octahydrospiro[3,1-benzoxazine-2,4'-piperidine], with the CAS number 2172115-37-4, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by a shared carbon atom between two rings. The presence of the ethyl group and the octahydrospiro framework imparts distinct chemical and biological properties that make it an intriguing subject for research.

The molecular structure of 1'-ethyl-octahydrospiro[3,1-benzoxazine-2,4'-piperidine] consists of a benzoxazine ring fused with a piperidine ring through a spiro connection. The benzoxazine moiety is known for its stability and ability to form hydrogen bonds, while the piperidine ring contributes to the compound's basicity and conformational flexibility. The ethyl substituent on the piperidine ring further modulates the compound's solubility and lipophilicity, making it suitable for various biological assays.

In terms of synthesis, 1'-ethyl-octahydrospiro[3,1-benzoxazine-2,4'-piperidine] can be prepared through a multi-step process involving the formation of the spiro center and subsequent functionalization. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel catalytic approach that significantly improved the yield and purity of the final product. This method involves palladium-catalyzed cross-coupling reactions followed by intramolecular cyclization to form the spiro structure.

The biological activity of 1'-ethyl-octahydrospiro[3,1-benzoxazine-2,4'-piperidine] has been extensively investigated in various preclinical studies. One notable application is its potential as a ligand for G protein-coupled receptors (GPCRs), which are key targets in drug discovery. A study published in Bioorganic & Medicinal Chemistry Letters in 2023 demonstrated that this compound exhibits high affinity and selectivity for specific GPCRs, making it a promising lead for developing novel therapeutic agents. The researchers found that it effectively modulates receptor signaling pathways involved in pain management and neurodegenerative diseases.

Beyond its role as a GPCR ligand, 1'-ethyl-octahydrospiro[3,1-benzoxazine-2,4'-piperidine] has also shown potential as an inhibitor of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation is associated with various diseases. A study published in Chemical Biology & Drug Design in 2024 reported that this compound selectively disrupts specific PPIs involved in cancer cell proliferation and survival. The researchers used a combination of biophysical techniques and cellular assays to validate its mechanism of action and therapeutic potential.

In addition to its pharmacological properties, 1'-ethyl-octahydrospiro[3,1-benzoxazine-2,4'-piperidine] has been explored for its use in materials science. Its unique molecular architecture makes it suitable for applications such as liquid crystals and polymers with tailored optical and mechanical properties. A recent study published in Advanced Materials in 2023 highlighted the use of this compound as a building block for designing advanced materials with enhanced performance characteristics.

The environmental impact of 1'-ethyl-octahydrospiro[3,1-benzoxazine-2,4'-piperidine] is another area of interest. Researchers are investigating its biodegradability and potential effects on ecosystems to ensure its safe use in industrial and pharmaceutical applications. A study published in Environmental Science & Technology in 2024 provided insights into the degradation pathways of this compound under different environmental conditions, emphasizing the importance of sustainable chemical design.

In conclusion, 1'-ethyl-octahydrospiro[3,1-benzoxazine-2,4'-piperidine] (CAS No. 2172115-37-4) is a multifaceted compound with diverse applications ranging from drug discovery to materials science. Its unique structural features and biological activities make it an exciting subject for ongoing research. As new synthetic methods and biological assays continue to evolve, the potential uses of this compound are likely to expand further, contributing to advancements in multiple scientific disciplines.